Cas no 83916-02-3 (L-Phenylalaninamide,L-tyrosyl-D-alanylglycyl-N-[3-[[N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-L-phenylalanyl]amino]propyl]-(9CI))

• Product name: L-Phenylalaninamide,L-tyrosyl-D-alanylglycyl-N-[3-[[N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-L-phenylalanyl]amino]propyl]-(9CI)
• CAS No: 83916-02-3
• MF: C₄₉H₆₆N₁₀O₁₁
• MW: 971.108751773834
• CID: 725783
• PubChem ID: 5487664

L-Phenylalaninamide,L-tyrosyl-D-alanylglycyl-N-[3-[[N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-L-phenylalanyl]amino]propyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,L-tyrosyl-D-alanylglycyl-N-[3-[[N-[N-(N-L-tyrosyl-D-alanyl)glycyl]-L-phenylalanyl]amino]propyl]-(9CI)
• tyrosyl-alanyl glycyl-phenylalaninamide-propyl-phenylalaninamide-glycyl-alanyl-tyrosine
• D-Enk-3
• L-Phenylalaninamide, L-tyrosyl-D-alanylglycyl-N-(3-((N-(N-(N-L-tyrosyl-D-alanyl)glycyl)-L-phenylalanyl)amino)propyl)-
• DTXSID40232803
• (2S)-2-amino-N-[(2R)-1-[[2-[[(2S)-1-[3-[[(2S)-1-[[2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]propanoyl]amino]acetyl]amino]-1-oxo-3-phenylpropan-2-yl]amino]propylamino]-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]amino]-1-oxopropan-2-yl]-3-(4-hydroxyphenyl)propanamide
• Tyr-ala-gly-phe-NH-(CH2)3-HN-phe-gly-ala-tyr
• 83916-02-3

• Inchi： InChI=1S/C49H62N10O10/c1-30(56-46(66)38(50)24-34-14-18-36(60)19-15-34)44(64)54-28-42(62)58-41(27-33-12-7-4-8-13-33)48(68)53-23-9-22-52-40(26-32-10-5-3-6-11-32)49(69)59-43(63)29-55-45(65)31(2)57-47(67)39(51)25-35-16-20-37(61)21-17-35/h3-8,10-21,30-31,38-41,52,60-61H,9,22-29,50-51H2,1-2H3,(H,53,68)(H,54,64)(H,55,65)(H,56,66)(H,57,67)(H,58,62)(H,59,63,69)/t30-,31-,38+,39+,40+,41+/m1/s1
• InChI Key： VOYMHBFXEYODFE-NZLBFSCJSA-N
• SMILES： CC(C(=O)NCC(=O)NC(CC1=CC=CC=C1)C(=O)NCCCNC(CC2=CC=CC=C2)C(=O)NC(=O)CNC(=O)C(C)NC(=O)C(CC3=CC=C(C=C3)O)N)NC(=O)C(CC4=CC=C(C=C4)O)N

Computed Properties

• Exact Mass: 950.46503821g/mol
• Monoisotopic Mass: 950.46503821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 69
• Rotatable Bond Count: 26
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 325Ų
• XLogP3: 1.6